![molecular formula C8H9ClO B1207549 Chloroxylenol CAS No. 88-04-0](/img/structure/B1207549.png)
Chloroxylenol
Overview
Description
Chloroxylenol, also known as para-chloro-meta-xylenol (PCMX), is an aromatic chemical compound used for its antiseptic and disinfectant properties. It is an active ingredient in many household and medical products, including hand sanitizers, disinfectant wipes, and antiseptic ointments. This compound is a powerful disinfectant and is effective against a wide range of bacteria, fungi, and viruses. It is also used as an additive in certain cosmetics and pharmaceuticals.
Scientific Research Applications
Environmental Impact and Removal
Chloroxylenol (CHL), commonly used in antiseptics and disinfectants, is increasingly found in aquatic environments due to its widespread use. This has raised concerns about potential ecological risks. Studies have explored the removal of CHL in wastewater treatment plants (WWTPs), which is essential for maintaining healthy aquatic ecosystems. In one study, bioreactors partially removed CHL (44–87%) through biological routes. Microbial association networks indicated the involvement of specific microorganisms like Sphingobium in the biological degradation of CHL, suggesting pathways like dehalogenation and ring hydroxylation (Choi & Oh, 2019).
Biodegradation and Toxicity
Research has also focused on the biodegradation of CHL by fungal strains such as Cunninghamella elegans and Trametes versicolor. These fungi demonstrated the ability to effectively reduce CHL concentrations in their environment. The degradation process involved dechlorination, hydroxylation, and oxidation reactions, catalyzed by enzymes like cytochrome P450 and laccase. Additionally, the biodegradation of CHL was found to have a detoxifying nature, reducing its ecological impact (Nowak et al., 2021).
Advanced Degradation Techniques
The development of novel methods to degrade CHL has been a focus of recent research. For example, a study explored the use of a Fenton-like composite (Fe3O4/S-WO3) to enhance the degradation of CHL in water. This method showed high efficiency over a wide pH range, indicating its potential for the removal of CHL and similar pollutants from the environment (Lu et al., 2022).
Optimization of Degradation Processes
Optimizing the degradation of CHL is critical for reducing its environmental impact. Using statistical experimental designs, one study optimized the process of CHL degradation by the fungus Aspergillus niger. This approach identified the most influential factors for degradation and established optimal conditions for effectively treating high-strength CHL-polluted effluents (Ghanem et al., 2012).
Membrane Interactions and Effects
Investigations into the interactions of CHL with bacterial membranes revealed that it can induce a phase transition in membranes, impacting their fluidity. This effect was more pronounced in bacterial membranes, suggesting a potential mechanism for CHL's biocidal activity (Poger & Mark, 2019).
Innovative Synthesis Techniques
New techniques for synthesizing CHL have also been explored. One study presented an optimized method using aluminum chloride as a catalyst, achieving a significant yield of CHL. This research contributes to the efficient production of CHL for various applications (Chang Hong-hong, 2006).
Mechanism of Action
Target of Action
Chloroxylenol, also known as para-chloro-meta-xylenol (PCMX), is an antimicrobial agent that is most effective against Gram-positive bacteria . The primary targets of this compound are the proteins on the cell membrane of bacteria .
Mode of Action
This compound works by disrupting the cell wall and stopping the function of enzymes in bacteria . The hydroxyl -OH groups of the this compound molecule bind to certain proteins on the bacterial cell membrane, disrupting the membrane and allowing the contents of the bacterial cell to leak out .
Biochemical Pathways
It is known that the compound’s action involves the disruption of cell membrane potentials . The disruption of these potentials can lead to a cascade of effects within the cell, ultimately leading to cell death .
Pharmacokinetics
It is known that this compound has a low systemic toxicity, even at dosage levels many times higher than those likely to be absorbed during normal usage .
Result of Action
The result of this compound’s action is the death of the targeted bacteria, making it an effective antimicrobial agent . By disrupting the cell wall and stopping the function of enzymes, this compound causes the contents of the bacterial cell to leak out, leading to cell death .
Action Environment
The action of this compound can be influenced by environmental factors. For example, the degradation rate of this compound in acidic solutions is higher than that in alkaline solutions . Additionally, the presence of other substances, such as H2O2, can increase the degradation rate of this compound . The compound’s relatively high chemical stability can cause eco-toxicological threats in receiving waters .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Chloroxylenol plays a significant role in biochemical reactions due to its antimicrobial properties. It interacts with various enzymes, proteins, and other biomolecules, disrupting their normal functions. For instance, this compound has been shown to inhibit the activity of certain bacterial enzymes, leading to the disruption of essential metabolic pathways. Additionally, it can interact with cell membrane proteins, causing increased permeability and leakage of cellular contents .
Cellular Effects
This compound exerts various effects on different types of cells and cellular processes. It influences cell function by disrupting cell signaling pathways, altering gene expression, and affecting cellular metabolism. For example, this compound has been found to induce oxidative stress in bacterial cells, leading to the production of reactive oxygen species (ROS) and subsequent damage to cellular components. This compound can also affect the expression of genes involved in stress response and detoxification .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules, enzyme inhibition, and changes in gene expression. This compound binds to bacterial cell membranes, disrupting their integrity and causing leakage of cellular contents. It also inhibits the activity of key enzymes involved in bacterial metabolism, leading to the accumulation of toxic intermediates and eventual cell death. Additionally, this compound can modulate gene expression, affecting the production of proteins involved in stress response and detoxification .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its stability, degradation, and long-term impact on cellular function. This compound is relatively stable under neutral and alkaline conditions but degrades more rapidly in acidic environments. Over time, the degradation products of this compound can accumulate and exert additional effects on cellular function. Long-term exposure to this compound has been shown to induce adaptive responses in bacterial cells, including the upregulation of stress response genes and antioxidant systems .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound exhibits antimicrobial activity without causing significant toxicity. At higher doses, it can induce toxic effects, including oxidative stress, inflammation, and tissue damage. Threshold effects have been observed, where the antimicrobial activity of this compound increases with dosage up to a certain point, beyond which toxic effects become more pronounced .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It can affect metabolic flux and alter the levels of metabolites. For example, this compound has been shown to inhibit the activity of enzymes involved in the tricarboxylic acid (TCA) cycle, leading to the accumulation of metabolic intermediates and disruption of energy production. Additionally, this compound can interact with cofactors such as NADH and FADH2, affecting their redox states and overall cellular metabolism .
Transport and Distribution
This compound is transported and distributed within cells and tissues through various mechanisms. It can interact with transporters and binding proteins, facilitating its uptake and accumulation in specific cellular compartments. For instance, this compound has been found to accumulate in bacterial cell membranes, where it exerts its antimicrobial effects. Additionally, this compound can be transported across cell membranes through passive diffusion and active transport mechanisms .
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications. For example, this compound has been found to localize in the cytoplasm and cell membrane of bacterial cells, where it interacts with key biomolecules and exerts its antimicrobial effects. The localization of this compound can also influence its stability and degradation, affecting its overall efficacy .
Properties
IUPAC Name |
4-chloro-3,5-dimethylphenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO/c1-5-3-7(10)4-6(2)8(5)9/h3-4,10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSDLLIBGSJNGJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
54983-54-9 (hydrochloride salt), 58962-45-1 (potassium salt) | |
Record name | Chloroxylenol [USAN:USP:INN:BAN] | |
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DSSTOX Substance ID |
DTXSID0032316 | |
Record name | 4-Chloro-3,5-dimethylphenol | |
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Molecular Weight |
156.61 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Physical Description |
Liquid, Crystals from benzene; [HSDB] | |
Record name | Phenol, 4-chloro-3,5-dimethyl- | |
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Record name | 4-Chloro-3,5-xylenol | |
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Boiling Point |
246 °C | |
Record name | Chloroxylenol | |
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Record name | CHLOROXYLENOL | |
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Solubility |
At 15 °C in petroleum ether, benzene, acetone, toluene, chloroform, isopropanol solubility of 0.5, 6.0, 58.0, 7.0, 6.2, 38.0 g/100mL, respectively. At 25 °C in isopropanol, 1 M NaOH and glycerine solubility of 50.0, 8.8 and 1.5, respectively., Soluble in ethanol, ether. Slightly soluble in benzene and pet ether., Soluble 1 part of 95% alcohol, ether, benzene, terpenes fixed oils, solutions of alkali and hydroxides, In water, 2.5X10+2 mg/L at 20 °C | |
Record name | Chloroxylenol | |
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Density |
0.89 g/ml at 20 °C | |
Record name | CHLOROXYLENOL | |
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Vapor Pressure |
0.0018 [mmHg] | |
Record name | 4-Chloro-3,5-xylenol | |
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Mechanism of Action |
As a phenol antiseptic, it is believed that the hydroxyl -OH groups of the chloroxylenol molecule binds to certain proteins on the cell membrane of bacteria, and disrupts the membrane so as to allow the contents of the bacterial cell to leak out. This allows chloroxylenol to enter the bacterial cell to bind further with more proteins and enzymes to disable the cell's functioning. At particularly high concentrations of chloroxylenol, the protein and nucleic acid content of targeted bacterial cells become coagulated and cease to function, leading to rapid cell death. | |
Record name | Chloroxylenol | |
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Color/Form |
Crystals from benzene | |
CAS No. |
88-04-0 | |
Record name | 4-Chloro-3,5-dimethylphenol | |
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Record name | Chloroxylenol [USAN:USP:INN:BAN] | |
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Record name | Chloroxylenol | |
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Record name | Phenol, 4-chloro-3,5-dimethyl- | |
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Record name | 4-Chloro-3,5-dimethylphenol | |
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Record name | 4-chloro-3,5-xylenol | |
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Record name | CHLOROXYLENOL | |
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Melting Point |
112-116 degrees Celsius, 115.5 °C | |
Record name | Chloroxylenol | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does Chloroxylenol exert its antimicrobial effect?
A1: While the exact mechanism remains under investigation, research suggests this compound primarily targets bacterial membranes. [] This interaction likely disrupts membrane fluidity and integrity, leading to leakage of cellular contents and ultimately cell death. []
Q2: Does this compound influence cellular processes beyond its antimicrobial action?
A2: Emerging research suggests this compound might impact cellular pathways involved in cancer development. In colorectal cancer cells, it was found to inhibit the Wnt/β-catenin signaling pathway, a key regulator of cell growth and proliferation. This interference led to decreased cell viability, reduced migration and invasion, and even hampered tumor growth in a xenograft model. []
Q3: What is the molecular formula and weight of this compound?
A3: this compound is represented by the molecular formula C8H9ClO and has a molecular weight of 156.61 g/mol. []
Q4: Are there any spectroscopic techniques used to characterize this compound?
A4: Yes, Fourier Transform Infrared (FTIR) spectroscopy has been employed to analyze the vibrational frequencies of this compound. These analyses contribute to understanding its structural features and chemical bonding. []
Q5: How does this compound perform in different formulations?
A5: this compound exhibits varying bactericidal activities based on formulation and concentration. For instance, its efficacy was found to be related to the degree of saturation in aqueous solutions containing the non-ionic surfactant cetomacrogol. []
Q6: Does this compound demonstrate any catalytic properties?
A6: While primarily recognized for its antimicrobial properties, current research hasn’t extensively explored its catalytic applications.
Q7: Have computational methods been employed to study this compound?
A7: Yes, molecular dynamics simulations have been utilized to investigate the interaction between this compound and bacterial membranes, providing insights into its mechanism of action at a molecular level. []
Q8: How do structural modifications impact the activity of this compound?
A8: Research suggests that the chlorine atom at the para position of the phenol ring in this compound plays a crucial role in its allergenic potential. Substituting it with bromine retains this potential, while fluorine abolishes it. [] The position and modifications of the methyl group also influence allergenicity. []
Q9: How stable is this compound in different formulations and storage conditions?
A9: While generally stable, the stability of this compound can be influenced by factors like pH, temperature, and the presence of organic matter. For instance, one study highlighted that increased pH and organic matter reduced its efficacy. []
Q10: Are there formulation strategies to improve this compound's properties?
A10: Research from the 1950s explored incorporating ethylenediamine tetraacetic acid (EDTA) into this compound formulations. This addition was found to enhance its bactericidal activity, particularly against Pseudomonas aeruginosa, even in the presence of hard water or organic matter. []
Q11: Is there information available about this compound’s compliance with SHE regulations?
A11: The provided papers primarily focus on the scientific aspects of this compound. Information on specific SHE regulations and compliance is not extensively covered.
Q12: What is known about the absorption and metabolism of this compound in humans?
A12: Research indicates that this compound can be absorbed through the skin and gastrointestinal tract. [] Following oral ingestion, both free and conjugated forms have been detected in human urine. []
Q13: What is the evidence supporting the antimicrobial efficacy of this compound?
A13: Numerous studies demonstrate the bactericidal and fungicidal properties of this compound. It has shown efficacy against a range of Gram-positive and Gram-negative bacteria, including strains resistant to other antiseptics like chlorhexidine. [] It also demonstrates activity against Candida albicans. []
Q14: Has this compound’s efficacy been evaluated in animal models?
A14: Yes, a study using a caprine model investigated the efficacy of chlorhexidine/Chloroxylenol coated external fixator pins in preventing pin tract infections. Results indicated a significantly lower infection rate compared to uncoated stainless steel pins. []
Q15: What are the potential toxic effects of this compound?
A15: While generally considered safe for topical use, ingestion of large amounts of this compound-containing products can lead to toxicity. A study on Dettol (containing 4.8% this compound) poisoning found that a small percentage of patients developed renal impairment. []
Q16: Are there studies exploring these specific aspects related to this compound?
A16: The provided research papers primarily focus on this compound’s antimicrobial activity, formulation, and some toxicological aspects. Detailed investigations into drug delivery, biomarkers, immunogenicity, and drug-enzyme interactions are not extensively covered.
Q17: What is known about this compound’s environmental fate and effects?
A17: Studies indicate that this compound can undergo biodegradation by fungal strains like Cunninghamella elegans and Trametes versicolor. These fungi employ various enzymatic pathways to break down this compound, yielding several metabolites. []
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